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Compound of Interest

Compound Name: 2-tert-Butylquinoline

Cat. No.: B15366439 Get Quote

An In-depth Technical Guide to the Physical
Properties of 2-tert-Butylquinoline
This technical guide provides a comprehensive overview of the known physical properties of 2-
tert-Butylquinoline, with a focus on its melting and boiling points. The information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Physical Properties of 2-tert-Butylquinoline
2-tert-Butylquinoline is a heterocyclic aromatic organic compound. At room temperature, it

exists as a yellow to dark brown clear liquid.[1] Its physical characteristics are summarized in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15366439?utm_src=pdf-interest
https://www.benchchem.com/product/b15366439?utm_src=pdf-body
https://www.benchchem.com/product/b15366439?utm_src=pdf-body
https://www.benchchem.com/product/b15366439?utm_src=pdf-body
https://www.benchchem.com/product/b15366439?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1010591.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Source

Molecular Formula C₁₃H₁₅N [2][3]

Molecular Weight 185.26 g/mol [2]

Boiling Point
286.00 to 287.00 °C @ 760.00

mm Hg
[1][4]

271.9 °C @ 760 mmHg [3]

Melting Point
Not available (liquid at room

temperature)

Density 1.009 g/cm³ [3]

Vapor Pressure
0.005000 mmHg @ 25.00 °C

(estimated)
[1][5]

Flash Point > 100.00 °C (> 212.00 °F) TCC [1]

107.9 °C [3]

Refractive Index 1.574 [3]

logP (o/w) 3.741 (estimated) [1]

Solubility

Soluble in alcohol. Water:

17.97 mg/L @ 25 °C

(estimated)

[1][5]

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of 2-tert-
Butylquinoline are not readily available in the public domain. However, the synthesis of this

compound and related derivatives has been described. The following section outlines a general

procedure for the synthesis of quinolines, which provides context for the experimental handling

of such compounds.

Synthesis of Quinolines via Dehydrogenative Coupling
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A common method for the synthesis of quinoline derivatives involves the dehydrogenative

coupling of 2-aminobenzyl alcohols with other alcohols. This methodology offers an atom- and

step-economical route to constructing quinolines, with water as the only byproduct.[6]

General Procedure:

A mixture of a 2-aminobenzyl alcohol and a secondary alcohol is prepared.

A manganese(I) PN³ pincer complex is introduced as a catalyst.

The reaction is carried out in the presence of a base, such as potassium tert-butoxide

(KOtBu), at an elevated temperature (e.g., 140 °C).[6]

The specific choice of base can influence the selectivity of the reaction, leading to either the

quinoline or the corresponding 1,2,3,4-tetrahydroquinoline.[6]

For the synthesis of 2-(tert-butyl)quinoline, the sterically bulky 3,3-dimethylbutan-2-ol can be

used as the secondary alcohol, although this may result in lower conversion rates.[6]

This synthetic approach highlights the conditions under which 2-tert-Butylquinoline is formed

and handled in a laboratory setting. The determination of its physical properties, such as boiling

point, would typically follow standard laboratory procedures using techniques like distillation

under controlled pressure.

Visualizations
As 2-tert-Butylquinoline is a synthetic chemical compound, it is not directly involved in

biological signaling pathways. Therefore, a diagram illustrating a relevant experimental

workflow is provided below.
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General Workflow for Synthesis and Characterization of 2-tert-Butylquinoline

Synthesis

Starting Materials:
2-Aminobenzyl Alcohol &
3,3-Dimethylbutan-2-ol

Catalyst & Base Addition
(e.g., Mn(I) PN3 pincer, KOtBu)

Dehydrogenative Coupling Reaction
(Elevated Temperature)

Reaction Work-up &
Purification

Isolated 2-tert-Butylquinoline

Boiling Point Determination
(e.g., Distillation)

Spectroscopic Analysis
(NMR, MS, IR)

Purity Assessment
(GC, HPLC)

Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15366439?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1010591.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tert-Butylquinoline
https://www.chemnet.com/cas/en/61702-91-8/(tert-butyl)quinoline.html
https://www.chemicalbull.com/products/para-tert-butyl-quinoline
http://www.thegoodscentscompany.com/data/rw1612721.html
https://pubs.acs.org/doi/10.1021/acs.orglett.0c02905
https://www.benchchem.com/product/b15366439#physical-properties-like-melting-point-and-boiling-point-of-2-tert-butylquinoline
https://www.benchchem.com/product/b15366439#physical-properties-like-melting-point-and-boiling-point-of-2-tert-butylquinoline
https://www.benchchem.com/product/b15366439#physical-properties-like-melting-point-and-boiling-point-of-2-tert-butylquinoline
https://www.benchchem.com/product/b15366439#physical-properties-like-melting-point-and-boiling-point-of-2-tert-butylquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15366439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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